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The isomeric structure of a molecule plays a crucial role in determining its physical properties,

including its boiling point. In the realm of halogenated hydrocarbons, understanding these

nuances is paramount for purification, reaction engineering, and the development of new

chemical entities. This guide provides a comparative analysis of the boiling points of various

chlorohexane isomers, supported by experimental data and methodologies.

The Influence of Molecular Structure on Boiling
Point
The boiling point of a compound is primarily dictated by the strength of its intermolecular forces.

For chlorohexanes, these are predominantly van der Waals forces (specifically London

dispersion forces) and dipole-dipole interactions. The isomeric form of a chlorohexane

molecule influences these forces in two key ways:

Chain Isomerism (Branching): As the carbon chain becomes more branched, the molecule

tends to become more spherical.[1] This reduces the surface area available for

intermolecular contact, leading to weaker van der Waals forces and consequently, a lower

boiling point.[1][2][3] Straight-chain isomers can pack more closely together, maximizing

intermolecular attractions.[1]
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Positional Isomerism: The position of the chlorine atom on the hexane chain also affects the

boiling point. The polarity of the carbon-chlorine bond introduces dipole-dipole interactions.

The overall dipole moment of the molecule, and thus the strength of these interactions, can

change depending on the chlorine's position.

Comparative Boiling Point Data
The following table summarizes the experimentally determined boiling points of various

chlorohexane isomers.

Compound Name Isomer Type Boiling Point (°C)

Monochlorohexanes

1-Chlorohexane Straight-chain, Positional 135[4]

2-Chlorohexane Straight-chain, Positional 122[5][6]

3-Chlorohexane Straight-chain, Positional 123[7]

1-Chloro-2-methylpentane Branched-chain 128[8]

2-Chloro-2-methylpentane Branched-chain 111-114.4[7][9]

3-Chloro-3-methylpentane Branched-chain 114-116[5][10]

Dichlorohexanes

1,2-Dichlorohexane Straight-chain, Positional 173.7[11]

1,3-Dichlorohexane Straight-chain, Positional 174.7[12]

1,4-Dichlorohexane Straight-chain, Positional No data available

1,5-Dichlorohexane Straight-chain, Positional No data available

1,6-Dichlorohexane Straight-chain, Positional 204-208[13][14]

cis-1,2-Dichlorocyclohexane Cycloalkane, Stereoisomer No data available

trans-1,2-Dichlorocyclohexane Cycloalkane, Stereoisomer 193-194[15]

cis-1,3-Dichlorocyclohexane Cycloalkane, Stereoisomer 213.4[16]

1,4-Dichlorocyclohexane Cycloalkane, Positional ~181.5[17]
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Observations from the data:

Effect of Chlorine Position: For straight-chain monochlorohexanes, 1-chlorohexane has the

highest boiling point. This can be attributed to the chlorine atom being at the end of the

chain, leading to a larger overall molecular dipole and stronger dipole-dipole interactions

compared to when the chlorine is more centrally located.

Effect of Branching: Branched monochlorohexane isomers generally exhibit lower boiling

points than their straight-chain counterparts. For instance, 2-chloro-2-methylpentane has a

boiling point that is significantly lower than 1-chlorohexane. This is a clear illustration of how

increased branching reduces the effective surface area for intermolecular forces.[1]

Effect of Multiple Chlorine Atoms: As expected, dichlorohexanes have significantly higher

boiling points than monochlorohexanes due to the increased molecular weight and stronger

van der Waals forces. The position of the two chlorine atoms also plays a role, with 1,6-

dichlorohexane having a notably high boiling point, likely due to the increased potential for

intermolecular interactions along the longer molecule.

Experimental Protocol for Boiling Point
Determination
The boiling points cited in this guide are determined using established laboratory techniques. A

common and reliable method is the Thiele tube method, which is suitable for small sample

volumes.[18]

Apparatus:

Thiele tube

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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Liquid sample (chlorohexane isomer)

Mineral oil or silicone oil (for the Thiele tube)

Procedure:

A small amount of the chlorohexane sample (a few drops) is placed into the small test tube.

[19]

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.[19]

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is then placed in the Thiele tube, which is filled with oil to a level above

the side arm.[18]

The side arm of the Thiele tube is gently heated.[18] The design of the tube allows for the

circulation of the oil, ensuring uniform heating.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

When the boiling point of the sample is reached, a rapid and continuous stream of bubbles

will emerge from the capillary tube.[19]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to be drawn back into the capillary tube.[18] This indicates that the vapor pressure of

the sample is equal to the atmospheric pressure.

The barometric pressure should be recorded as the boiling point is dependent on the

external pressure.[18]

Logical Relationship: Isomerism and Boiling Point

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the conceptual relationship between the isomeric structure of

chlorohexanes and their resulting boiling points.
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Caption: Relationship between chlorohexane isomerism and boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1581597?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581597?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemistry.stackexchange.com [chemistry.stackexchange.com]

2. thestudentroom.co.uk [thestudentroom.co.uk]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

5. dept.harpercollege.edu [dept.harpercollege.edu]

6. 2-chloro-2-methylpentane [stenutz.eu]

7. alfa-chemistry.com [alfa-chemistry.com]

8. 1-chloro-2-methylpentane [stenutz.eu]

9. 2-CHLORO-2-METHYLPENTANE CAS#: 4325-48-8 [m.chemicalbook.com]

10. 3-chloro-3-methylpentane [stenutz.eu]

11. Page loading... [guidechem.com]

12. 1,3-Dichlorohexane｜lookchem [lookchem.com]

13. 1,6-dichlorohexane [stenutz.eu]

14. Page loading... [guidechem.com]

15. Page loading... [wap.guidechem.com]

16. (1R,3S)-1,3-dichlorocyclohexane | 24955-63-3 [chemnet.com]

17. Page loading... [wap.guidechem.com]

18. chem.libretexts.org [chem.libretexts.org]

19. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

To cite this document: BenchChem. [Isomeric Effects on the Boiling Points of
Chlorohexanes: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581597#isomeric-effects-on-the-boiling-points-of-
chlorohexanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://chemistry.stackexchange.com/questions/6944/why-do-branched-chain-compounds-have-lower-boiling-points-than-the-corresponding
https://www.thestudentroom.co.uk/showthread.php?t=5016896
https://www.masterorganicchemistry.com/2010/07/09/branching-melting-boiling-points/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://dept.harpercollege.edu/chemistry/msds/Chloro-3-Methylpentane%203-.pdf
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-chloro-2-methylpentane
https://www.alfa-chemistry.com/cas_4325-48-8.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-chloro-2-methylpentane
https://m.chemicalbook.com/ProductChemicalPropertiesCB1431993_EN.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=3-chloro-3-methylpentane
https://www.guidechem.com/dictionary/en/2162-92-7.html
https://www.lookchem.com/ProductWholeProperty_LCPL491772.htm
https://www.stenutz.eu/chem/solv6.php?name=1%2C6-dichlorohexane
https://www.guidechem.com/dictionary/en/2163-00-0.html
https://wap.guidechem.com/dictionary/en/822-86-6.html
https://www.chemnet.com/cas/en/24955-63-3/(1R,3S)-1,3-dichlorocyclohexane.html
https://wap.guidechem.com/dictionary/en/16749-11-4.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/product/b1581597#isomeric-effects-on-the-boiling-points-of-chlorohexanes
https://www.benchchem.com/product/b1581597#isomeric-effects-on-the-boiling-points-of-chlorohexanes
https://www.benchchem.com/product/b1581597#isomeric-effects-on-the-boiling-points-of-chlorohexanes
https://www.benchchem.com/product/b1581597#isomeric-effects-on-the-boiling-points-of-chlorohexanes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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